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Compound of Interest

Compound Name: RDN2150

Cat. No.: B15623757 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides a comprehensive overview of the recommended disposal

procedures for RDN2150, a potent and selective ZAP-70 inhibitor. Adherence to these

guidelines is crucial for minimizing environmental impact and safeguarding personnel.

While a specific Safety Data Sheet (SDS) for RDN2150 was not directly accessible in a web

format, general safety and handling information, along with the compound's chemical

properties, have been compiled from available sources. It is imperative to obtain and consult

the official SDS from your supplier for detailed and specific disposal instructions before

handling this compound.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of RDN2150, which are

essential for its safe handling and disposal.
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Property Value

Molecular Formula C₂₈H₂₉ClN₈O₄[1]

Molecular Weight 577.04 g/mol [1]

Appearance Solid[2]

Solubility 10 mM in DMSO[1]

CAS Number 2839429-51-3[1]

Immediate Safety and Handling Protocols
Before proceeding with the disposal of RDN2150, it is crucial to adhere to the following

immediate safety and handling protocols. This information is based on general guidelines for

handling similar chemical compounds.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

General Handling Precautions:

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where RDN2150 is handled.
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Step-by-Step Disposal Procedures
The proper disposal of RDN2150, as with any laboratory chemical, should be conducted in

accordance with institutional, local, state, and federal regulations. The following is a general

step-by-step guide:

Consult the Safety Data Sheet (SDS): The SDS provided by the manufacturer is the most

critical document for specific disposal instructions. It will contain information on the

chemical's hazards, handling, storage, and disposal.

Waste Identification and Classification:

Determine if the RDN2150 waste is considered hazardous. Based on general hazard

statements for similar compounds, it may be classified as harmful if swallowed, causes

skin irritation, and causes serious eye irritation.[2]

Segregate RDN2150 waste from other waste streams.

Waste Collection and Storage:

Solid Waste: Collect unused or expired solid RDN2150 in a clearly labeled, sealed, and

chemically compatible container.

Liquid Waste: Solutions containing RDN2150 should be collected in a labeled, sealed, and

appropriate waste container. Do not pour down the drain.

Contaminated Materials: Any materials that have come into contact with RDN2150, such

as gloves, pipette tips, and weighing paper, should be collected in a designated hazardous

waste container.

Labeling:

Clearly label all waste containers with "Hazardous Waste," the name of the chemical

(RDN2150), and the date of accumulation.

Disposal:
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Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Experimental Workflow for Chemical Disposal
The following diagram illustrates a generalized workflow for the proper disposal of a laboratory

chemical like RDN2150.
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General Chemical Disposal Workflow

Start: Unused/Waste Chemical

Consult Safety Data Sheet (SDS)

Classify Waste (Hazardous/Non-Hazardous)

Select Appropriate Waste Container

Label Container Correctly

Collect Waste in Container

Store in Designated Area

Dispose via EHS/Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for the safe and compliant disposal of laboratory

chemicals.

RDN2150 Mechanism of Action: ZAP-70 Signaling
Pathway Inhibition
RDN2150 is a potent and selective covalent inhibitor of Zeta-chain-associated protein kinase

70 (ZAP-70).[3][4] Understanding its mechanism of action is crucial for researchers working

with this compound. The diagram below illustrates the signaling pathway inhibited by

RDN2150.
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RDN2150 Inhibition of ZAP-70 Signaling
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Caption: RDN2150 covalently binds to and inhibits ZAP-70, blocking downstream signaling and

T-cell activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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